Cas no 1799263-11-8 (6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine
• CAS No: 1799263-11-8
• MF: C₁₃H₇ClF₃N₃O₂
• MW: 329.661792039871
• CID: 6252546
• PubChem ID: 86819786
• Update Time: 2025-05-28

6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine
• Z1862067825
• EN300-26596799
• 1799263-11-8
• 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7ClF3N3O2/c14-11-6-2-8(12(19-11)13(15,16)17)1-3-9-4-5-10(7-18-9)20(21)22/h1-7H/b3-1+
• InChI Key： BMMFZMFPMRXNDF-HNQUOIGGSA-N
• SMILES： ClC1=CC=C(/C=C/C2C=CC(=CN=2)[N+](=O)[O-])C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 329.0178887g/mol
• Monoisotopic Mass: 329.0178887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine (CAS: 1799263-11-8)

The compound 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine (CAS: 1799263-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both nitro and trifluoromethyl groups in its structure enhances its reactivity and makes it a valuable building block for the development of new drug candidates. Researchers have successfully utilized this compound in the synthesis of various pyridine derivatives, which have shown promising activity against a range of biological targets.

One of the most notable findings is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that derivatives of 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine exhibit significant inhibitory effects on key inflammatory mediators, suggesting its potential utility in the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate the precise mechanism of action and optimize the compound's pharmacokinetic properties.

In addition to its anti-inflammatory potential, recent research has explored the compound's role in oncology. Preliminary data indicate that certain derivatives of this compound exhibit cytotoxic effects on cancer cell lines, particularly those associated with solid tumors. The presence of the nitro group is believed to contribute to the compound's ability to generate reactive oxygen species (ROS), which may play a role in its anti-cancer activity. However, further studies are needed to confirm these findings and assess the compound's safety profile.

The synthesis of 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its further development and application. Researchers have reported improved yields and reduced reaction times using novel catalytic systems, paving the way for large-scale production and commercialization.

In conclusion, 6-Chloro-3-[2-(5-nitropyridin-2-yl)ethenyl]-2-(trifluoromethyl)pyridine (CAS: 1799263-11-8) represents a promising candidate for further investigation in the fields of medicinal chemistry and drug development. Its unique structural features and demonstrated biological activities make it a valuable tool for the discovery of new therapeutic agents. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.